Cas no 921790-84-3 (2-chloro-N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide)

• Product Name: 2-chloro-N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide
• CAS No: 921790-84-3
• MF: C₂₁H₂₁ClN₂O₃
• MW: 384.856044530869
• CID: 5932413
• PubChem ID: 40887481
• Update Time: 2025-10-28

2-chloro-N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide
• 2-chloro-N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-7-yl)benzamide
• AKOS024633299
• N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-chlorobenzamide
• 2-chloro-N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]benzamide
• F2262-0280
• 921790-84-3

• Inchi： 1S/C21H21ClN2O3/c1-4-11-24-17-12-14(23-19(25)15-7-5-6-8-16(15)22)9-10-18(17)27-13-21(2,3)20(24)26/h4-10,12H,1,11,13H2,2-3H3,(H,23,25)
• InChI Key： GKDALSQBUGWEGE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCC(C)(C)C(=O)N(CC=C)C2=C1)(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 384.1240702g/mol
• Monoisotopic Mass: 384.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-chloro-N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide

Recent Advances in the Study of 2-chloro-N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide (CAS: 921790-84-3)

The compound 2-chloro-N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide (CAS: 921790-84-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This benzoxazepine derivative has been investigated for its unique pharmacological properties, particularly its role as a modulator of key biological pathways. Recent studies have focused on its synthesis, structural optimization, and mechanistic insights into its biological activity.

One of the most notable advancements in the study of this compound is its application in targeting protein-protein interactions (PPIs) involved in inflammatory and oncogenic pathways. Researchers have demonstrated that 921790-84-3 exhibits high affinity for specific protein targets, making it a promising candidate for drug development. Structural elucidation through X-ray crystallography and NMR spectroscopy has provided valuable insights into its binding mode, which is critical for further optimization.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers reported the synthesis of a series of analogs derived from 921790-84-3, aiming to improve its pharmacokinetic properties. The study highlighted that modifications at the prop-2-en-1-yl moiety significantly enhanced the compound's metabolic stability and bioavailability. These findings open new avenues for the development of next-generation therapeutics based on this scaffold.

Another study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's efficacy in preclinical models of autoimmune diseases. The results indicated that 921790-84-3 effectively suppressed pro-inflammatory cytokines in a dose-dependent manner, with minimal off-target effects. This suggests its potential as a lead compound for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the clinical translation of 921790-84-3. Issues such as solubility, toxicity, and formulation stability need to be addressed in future research. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, the ongoing research on 2-chloro-N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylbenzamide (CAS: 921790-84-3) underscores its potential as a versatile scaffold in drug discovery. Continued exploration of its pharmacological properties and structural derivatives will likely yield novel therapeutic agents with significant clinical impact.